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CAS No.: 1074-39-1
Cat. No.: B085604

Get Quote
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For Immediate Release

A comprehensive technical guide has been developed to elucidate the chemical characteristics,
synthesis, and applications of dimethyl-substituted heterocyclic aldehydes, with a primary focus
on 2,6-dimethylpyrimidine-4-carbaldehyde and its close structural analog, 2,6-
dimethylpyridine-4-carbaldehyde. This whitepaper is intended for researchers, scientists, and
professionals in the field of drug development and fine chemical synthesis.

Introduction and Structural Clarification

Heterocyclic aldehydes are fundamental building blocks in medicinal chemistry due to their
versatile reactivity, enabling the construction of complex molecular architectures. The
pyrimidine scaffold, in particular, is a cornerstone of numerous biologically active compounds.
This guide centers on 2,6-dimethylpyrimidine-4-carbaldehyde, a molecule of significant
synthetic interest.
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It is important to note that while 2,6-dimethylpyrimidine-4-carbaldehyde is a structurally
viable compound, a specific CAS (Chemical Abstracts Service) number is not readily available
in major chemical databases. This suggests that it is more of a novel synthetic intermediate
than a commercially cataloged reagent. In contrast, its pyridine analog, 2,6-dimethylpyridine-4-
carbaldehyde, is well-documented. This guide will address both, providing concrete data for the
pyridine analog and theoretical and practical guidance for the pyrimidine target.

Core Compound Identification
2,6-Dimethylpyrimidine-4-carbaldehyde (Theoretical)

e Molecular Formula: C7HsN20
e Molecular Weight: 136.15 g/mol
e Structure:

(A simplified representation of the pyrimidine ring with methyl groups at positions 2 and 6
and a carbaldehyde at position 4.)

2,6-Dimethylpyridine-4-carbaldehyde (Documented

Analog)
e CAS Number: 18206-06-9[1][2][3][4]

e Molecular Formula: CsHaNO[1][2][4]
e Molecular Weight: 135.16 g/mol [2]
e Synonyms: 2,6-Dimethylisonicotinaldehyde[2]

Physicochemical Properties

Quantitative data for 2,6-dimethylpyridine-4-carbaldehyde provides a valuable reference point
for predicting the behavior of its pyrimidine counterpart.
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Value for 2,6-

Property Dimethylpyridine-4- Reference(s)
carbaldehyde

Melting Point 8°C [1112]

Boiling Point 218 °C [1][2]

Density 1.065 g/cm3 [1]

Refractive Index 1.5282 [1]

Flash Point 91°C [1][2]

Synthesis Methodologies

The synthesis of pyrimidine-4-carbaldehydes can be approached through several established
organic chemistry transformations. The choice of method is often dictated by the availability of
starting materials and the desired scale of the reaction.

Proposed Synthesis of 2,6-Dimethylpyrimidine-4-
carbaldehyde

A plausible and effective method for the synthesis of 2,6-dimethylpyrimidine-4-carbaldehyde
is the Riley oxidation of the corresponding 4-methylpyrimidine. This reaction utilizes selenium
dioxide (SeO:2) to selectively oxidize a methyl group attached to an electron-deficient ring
system.

Reaction Scheme:

(Z,G-Dimethyl-4-methylpyrimidine) Riley Oxidation

Se02
Dioxane, Reflux

e
'kz,6-Dimethylpyrimidine-4-carbaldehyde

Click to download full resolution via product page

Caption: Proposed Riley Oxidation for 2,6-Dimethylpyrimidine-4-carbaldehyde.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/products/pd180914107813-2-6-dimethylpyridine-4-carboxaldehyde.html
https://www.chemwhat.com/26-dimethylpyridine-4-carboxaldehyde-cas-18206-06-9/
https://www.echemi.com/products/pd180914107813-2-6-dimethylpyridine-4-carboxaldehyde.html
https://www.chemwhat.com/26-dimethylpyridine-4-carboxaldehyde-cas-18206-06-9/
https://www.echemi.com/products/pd180914107813-2-6-dimethylpyridine-4-carboxaldehyde.html
https://www.echemi.com/products/pd180914107813-2-6-dimethylpyridine-4-carboxaldehyde.html
https://www.echemi.com/products/pd180914107813-2-6-dimethylpyridine-4-carboxaldehyde.html
https://www.chemwhat.com/26-dimethylpyridine-4-carboxaldehyde-cas-18206-06-9/
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body-img#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol (General):
» Dissolution: Dissolve 2,6-dimethyl-4-methylpyrimidine in a suitable solvent, such as dioxane.
o Reagent Addition: Add a stoichiometric amount of selenium dioxide to the solution.

o Heating: Heat the reaction mixture to reflux and monitor the reaction progress using an
appropriate analytical technique (e.g., TLC or GC-MS).

o Work-up: Upon completion, cool the mixture and filter to remove the selenium byproduct.
« Purification: Purify the resulting aldehyde by column chromatography or distillation.

The rationale for this approach lies in the known reactivity of methyl groups at the 4- and 6-
positions of the pyrimidine nucleus, which are activated towards oxidation.

Reactivity and Applications in Drug Discovery

The aldehyde functional group is a versatile handle for a wide array of chemical
transformations, making these compounds valuable intermediates in the synthesis of
pharmaceutical agents.

Key Reactions of the Carbaldehyde Group

¢ Reductive Amination: To introduce substituted amine functionalities.

Wittig Reaction: For the formation of carbon-carbon double bonds.

Condensation Reactions: With active methylene compounds to form chalcone-like
structures.

Oxidation: To the corresponding carboxylic acid.

Reduction: To the alcohol.
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Caption: Key Synthetic Transformations of the Carbaldehyde Group.

The Pyrimidine Moiety in Medicinal Chemistry

The pyrimidine ring is a privileged scaffold in drug discovery, appearing in a vast number of
approved drugs. Its ability to participate in hydrogen bonding and its bioisosteric relationship
with other aromatic systems contribute to its frequent use. Pyrimidine derivatives have
demonstrated a wide range of biological activities, including:

Anticancer

Antiviral

Antibacterial

Anti-inflammatory

The introduction of a carbaldehyde group at the 4-position of the 2,6-dimethylpyrimidine core
provides a strategic point for diversification, allowing for the exploration of chemical space
around this important heterocyclic system. The synthesis of novel derivatives from this
intermediate could lead to the discovery of new therapeutic agents.

Analytical Characterization

The identity and purity of synthesized 2,6-dimethylpyrimidine-4-carbaldehyde would be
confirmed using a suite of standard analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the proton and carbon
framework.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretch of the aldehyde.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Conclusion

While 2,6-dimethylpyrimidine-4-carbaldehyde is not a commercially cataloged compound, its
synthesis is achievable through established methods such as the Riley oxidation. Its structural
analog, 2,6-dimethylpyridine-4-carbaldehyde, is well-characterized and serves as a useful
reference. The versatile reactivity of the aldehyde group, combined with the proven biological
importance of the pyrimidine scaffold, makes 2,6-dimethylpyrimidine-4-carbaldehyde a
promising intermediate for the development of novel compounds in medicinal chemistry and
materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.benchchem.com/product/b085604/docs?utm_src=pdf-body#navigating-the-synthesis-and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide
https://www.researchgate.net/publication/349548489_Synthesis_of_Heterocyclic_Compounds_with_Pyrimidine-4-carbaldehydes_as_Key_Intermediates
https://www.chemwhat.com/26-dimethylpyridine-4-carboxaldehyde-cas-18206-06-9/
https://www.chemsrc.com/en/cas/18206-06-9_949984.html
https://www.benchchem.com/product/b085604?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 1. echemi.com [echemi.com]
e 2. chemwhat.com [chemwhat.com]
o 3. 2,6-Dimethylpyridine-4-carboxaldehyde | CAS#:18206-06-9 | Chemsrc [chemsrc.com]

o 4. 2,6-dimethylpyridine-4-carbaldehyde 95% | CAS: 18206-06-9 | AChemBlock
[achemblock.com]

o To cite this document: BenchChem. [Navigating the Synthesis and Application of Dimethyl-
Substituted Heterocyclic Aldehydes: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b085604/docs#navigating-the-synthesis-
and-application-of-dimethyl-substituted-heterocyclic-aldehydes-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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